4-(6-bromo-1,3-benzothiazol-2-yl)-1,2,5-oxadiazol-3-amine
Overview
Description
The compound “4-(6-bromo-1,3-benzothiazol-2-yl)-1,2,5-oxadiazol-3-amine” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and an oxadiazole ring, which is a type of azole with an oxygen atom and two nitrogen atoms in the five-membered ring .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(6-bromo-1,3-benzothiazol-2-yl)-1,2,5-oxadiazol-3-amine' involves the reaction of 6-bromo-1,3-benzothiazol-2-amine with ethyl chloroformate to form 6-bromo-1,3-benzothiazol-2-yl ethyl carbamate. This intermediate is then reacted with hydrazine hydrate to form 4-(6-bromo-1,3-benzothiazol-2-yl)-1,2,5-oxadiazol-3-amine.", "Starting Materials": [ "6-bromo-1,3-benzothiazol-2-amine", "ethyl chloroformate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 6-bromo-1,3-benzothiazol-2-amine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form 6-bromo-1,3-benzothiazol-2-yl ethyl carbamate.", "Step 2: The intermediate 6-bromo-1,3-benzothiazol-2-yl ethyl carbamate is then reacted with hydrazine hydrate in the presence of a base such as sodium acetate to form 4-(6-bromo-1,3-benzothiazol-2-yl)-1,2,5-oxadiazol-3-amine.", "Step 3: The final product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1536334-84-5 |
Product Name |
4-(6-bromo-1,3-benzothiazol-2-yl)-1,2,5-oxadiazol-3-amine |
Molecular Formula |
C9H5BrN4OS |
Molecular Weight |
297.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
